4-(3-Fluorophenyl)-6-(4-fluorophenyl)pyrimidin-2-amine
Overview
Description
4-(3-Fluorophenyl)-6-(4-fluorophenyl)pyrimidin-2-amine, also known as 4F-6F-Pyrimidin-2-amine, is an important organic compound that has been used in a variety of scientific research applications. It is an important intermediate in the synthesis of various organic compounds, and has been used in drug discovery and development research. The compound has also been studied for its biochemical and physiological effects, and its advantages and limitations for laboratory experiments.
Scientific Research Applications
4-(3-Fluorophenyl)-6-(4-fluorophenyl)pyrimidin-2-aminedin-2-amine has been used in a variety of scientific research applications. It has been used as an intermediate in the synthesis of various organic compounds, such as 4-fluorobenzoylhydrazine and 4-fluorobenzoylhydrazide. The compound has also been used in drug discovery and development research, as well as in the synthesis of various pharmaceuticals.
Mechanism of Action
The mechanism of action of 4-(3-Fluorophenyl)-6-(4-fluorophenyl)pyrimidin-2-aminedin-2-amine is not well understood. However, it is believed to interact with certain enzymes and receptors in the body, which can lead to the production of various biochemical and physiological effects.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-(3-Fluorophenyl)-6-(4-fluorophenyl)pyrimidin-2-aminedin-2-amine are not well understood. However, some studies have suggested that the compound may have anti-inflammatory, anti-cancer, and anti-viral properties. It has also been suggested that the compound may have an effect on the central nervous system, and may be useful in treating neurological disorders.
Advantages and Limitations for Lab Experiments
4-(3-Fluorophenyl)-6-(4-fluorophenyl)pyrimidin-2-aminedin-2-amine has several advantages and limitations for laboratory experiments. One advantage is that the compound is relatively stable and can be stored for long periods of time without significant degradation. Additionally, the compound is relatively easy to synthesize, and can be synthesized in a variety of solvents. One limitation is that the compound is relatively expensive and can be difficult to obtain in large quantities.
Future Directions
There are a number of future directions that could be explored in regards to 4-(3-Fluorophenyl)-6-(4-fluorophenyl)pyrimidin-2-aminedin-2-amine. One potential direction is to further explore the biochemical and physiological effects of the compound. This could include studying how the compound interacts with various enzymes and receptors in the body, as well as exploring the potential therapeutic applications of the compound. Additionally, further research could be done to explore the advantages and limitations of the compound for laboratory experiments, such as exploring the best solvents for the synthesis of the compound and the most effective methods for storing the compound. Finally, further research could be done to explore the potential applications of the compound in drug discovery and development.
Synthesis Methods
4-(3-Fluorophenyl)-6-(4-fluorophenyl)pyrimidin-2-aminedin-2-amine can be synthesized from 4-fluorobenzaldehyde and 4-fluorobenzoyl chloride by a Friedel-Crafts acylation reaction. In this reaction, the two reactants are heated in the presence of an acid catalyst, such as p-toluenesulfonic acid. The reaction results in the formation of 4-(3-Fluorophenyl)-6-(4-fluorophenyl)pyrimidin-2-aminedin-2-amine, as well as some by-products. The reaction can be carried out in a variety of solvents, such as acetonitrile, dichloromethane, and toluene.
properties
IUPAC Name |
4-(3-fluorophenyl)-6-(4-fluorophenyl)pyrimidin-2-amine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H11F2N3/c17-12-6-4-10(5-7-12)14-9-15(21-16(19)20-14)11-2-1-3-13(18)8-11/h1-9H,(H2,19,20,21) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JZNZOTIEXUVUQG-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)F)C2=NC(=NC(=C2)C3=CC=C(C=C3)F)N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H11F2N3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID401200752 |
Source
|
| Record name | 2-Pyrimidinamine, 4-(3-fluorophenyl)-6-(4-fluorophenyl)- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID401200752 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
283.27 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(3-Fluorophenyl)-6-(4-fluorophenyl)pyrimidin-2-amine | |
CAS RN |
1354939-57-3 |
Source
|
| Record name | 2-Pyrimidinamine, 4-(3-fluorophenyl)-6-(4-fluorophenyl)- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1354939-57-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-Pyrimidinamine, 4-(3-fluorophenyl)-6-(4-fluorophenyl)- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID401200752 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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